Cas no 1268337-06-9 ((R)-2-(4-Chlorophenyl)-2-azidoethanol)

• Product Name: (R)-2-(4-Chlorophenyl)-2-azidoethanol
• CAS No: 1268337-06-9
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• CID: 5251165
• Update Time: 2025-05-21

(R)-2-(4-Chlorophenyl)-2-azidoethanol Chemical and Physical Properties

Names and Identifiers

• (R)-2-(4-Chlorophenyl)-2-azidoethanol
• J3.551.968H
• (2R)-2-azido-2-(4-chlorophenyl)ethan-1-ol

• Inchi： 1S/C8H8ClN3O/c9-7-3-1-6(2-4-7)8(5-13)11-12-10/h1-4,8,13H,5H2/t8-/m0/s1
• InChI Key： KVFDBOUFTLDGNQ-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](CO)N=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 2.8
• Topological Polar Surface Area: 34.6

Additional information on (R)-2-(4-Chlorophenyl)-2-azidoethanol

(R)-2-(4-Chlorophenyl)-2-azidoethanol (CAS No 1268337-06-9): A Comprehensive Overview

(R)-2-(4-Chlorophenyl)-2-azidoethanol, identified by the CAS registry number 1268337-06-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its chiral center and functional groups, has garnered attention due to its potential applications in drug design and synthesis. The compound consists of a phenyl ring substituted with a chlorine atom at the para position, an azide group (-N₃), and a hydroxyl group (-OH) attached to a central carbon atom, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of chiral azides like (R)-2-(4-Chlorophenyl)-2-azidoethanol in asymmetric synthesis. The presence of the azide group enables the molecule to participate in click chemistry reactions, such as the Huisgen cycloaddition, which is widely used to form stable triazole rings. This property makes it an invaluable tool in the construction of complex molecular architectures with high precision and efficiency.

The synthesis of (R)-2-(4-Chlorophenyl)-2-azidoethanol typically involves multi-step processes that emphasize stereocontrol to ensure the correct configuration at the chiral center. Researchers have explored various methodologies, including enzymatic resolutions and asymmetric catalysis, to achieve high enantiomeric excess (ee) in the final product. These advancements have significantly improved the scalability and cost-effectiveness of producing this compound for both academic and industrial purposes.

In terms of applications, (R)-2-(4-Chlorophenyl)-2-azidoethanol has shown promise in medicinal chemistry as a precursor for bioactive molecules. Its ability to undergo diverse transformations allows it to serve as a scaffold for designing potential drug candidates targeting various therapeutic areas, such as inflammation, cancer, and infectious diseases. For instance, recent studies have demonstrated its utility in synthesizing inhibitors of key enzymes involved in cellular signaling pathways.

The structural features of this compound also make it an attractive candidate for materials science applications. The azide group's reactivity can be exploited to create functional materials with tailored properties, such as stimuli-responsive polymers or advanced coatings. Furthermore, its aromatic ring provides stability and electronic properties that are advantageous in electronic materials research.

From an environmental standpoint, researchers have investigated the biodegradation and toxicity profiles of (R)-2-(4-Chlorophenyl)-2-azidoethanol. These studies aim to ensure that its use in industrial processes does not pose significant risks to ecosystems or human health. Preliminary findings suggest that under specific conditions, the compound can undergo microbial degradation, though further research is needed to fully understand its environmental impact.

In conclusion, (R)-2-(4-Chlorophenyl)-2-azidoethanol (CAS No 1268337-06-9) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique combination of functional groups and stereochemistry positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both theoretical understanding and practical innovations in chemistry.